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Compound of Interest

Compound Name: 11-Aminoundecanoic acid

Cat. No.: B556864 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive health and safety information for the handling of

11-aminoundecanoic acid, a key monomer in the production of specialty polymers like Nylon-

11 and a compound of interest in various research and development applications.[1][2]

Adherence to strict safety protocols is paramount to ensure the well-being of laboratory

personnel and the integrity of experimental outcomes.

Section 1: Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 11-aminoundecanoic
acid is the foundation of a robust safety plan. This data is crucial for designing appropriate

storage, handling, and emergency procedures.
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Property Value Source

Molecular Formula C11H23NO2 [3]

Molecular Weight 201.31 g/mol [3][4]

Appearance White crystalline solid/powder [4][5][6][7]

Melting Point 187 - 192.4 °C [4][5][6]

Water Solubility 2 g/L (at 20°C) [3]

Vapor Pressure 2.07 x 10-7 Pa (at 25°C) [5]

Density 1.1720 g/cm³ (at 26.1°C) [5]

Autoignition Temperature Not applicable [6][8]

Flash Point Not applicable [4][5]

Odor Odorless [5][7]

Section 2: Toxicological Data
Toxicological data is essential for assessing the potential health hazards associated with 11-
aminoundecanoic acid and for implementing appropriate control measures.
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Endpoint Result Species Source

Acute Oral Toxicity

(LD50)
> 14,700 mg/kg Rat [9]

Acute Dermal Toxicity

(LD0)
> 2,000 mg/kg Rat [9]

Skin Irritation Not irritating Rabbit [5][9]

Eye Irritation
Slight transient

irritation
Rabbit [5][9]

Skin Sensitization Not a sensitizer Guinea pig [5][9]

Germ Cell

Mutagenicity (Ames

Test)

Not mutagenic S. typhimurium, E. coli [3][9]

Carcinogenicity

Limited evidence in

male rats (urinary

bladder and liver

tumors)

Rat, Mouse [2][9][10]

Reproductive Toxicity

No effects on

reproductive organs

observed in 90-day

and 2-year studies

Rat, Mouse [9]

Section 3: Exposure Limits and Ecotoxicity
Understanding the potential impact on personnel and the environment is a critical aspect of

chemical safety.
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Parameter Value Source

Derived No Effect Level

(DNEL) - Dermal (Chronic,

systemic)

0.26 mg/kg bw/day [3]

Derived No Effect Level

(DNEL) - Inhalation (Chronic,

systemic)

1.86 mg/m³ [3]

Predicted No Effect

Concentration (PNEC) - Fresh

water

0.045 mg/L [3]

Toxicity to Fish (LC50, 96h) > 833 mg/L (Danio rerio) [3]

Toxicity to Daphnia (EC50,

48h)
> 350 mg/L (Daphnia magna) [3]

Toxicity to Algae
Harmful to algae on short-term

exposure

Section 4: Experimental Protocols
The following are summaries of the methodologies for key toxicological studies cited in this

guide. Adherence to these standardized protocols ensures the reliability and reproducibility of

safety data.

Skin Irritation: OECD Test Guideline 439
This in vitro test method utilizes a reconstructed human epidermis (RhE) model to assess the

skin irritation potential of a substance.[5][11][12]

Test System: A three-dimensional human epidermis model that mimics the biochemical and

physiological properties of the upper layers of human skin.[11][12]

Procedure:

The test substance is applied topically to the surface of the RhE tissue.[12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.oecd.org/en/publications/2021/06/test-no-439-in-vitro-skin-irritation-reconstructed-human-epidermis-test-method_g1g59b2f.html
https://uniube.br/arquivos/2023/fevereiro/oecd-tg-439.pdf
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://uniube.br/arquivos/2023/fevereiro/oecd-tg-439.pdf
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Following a defined exposure period (typically up to 4 hours), the substance is removed by

washing.[12]

The viability of the skin cells is then determined using a cell viability assay, commonly the

MTT assay.[12]

Endpoint: The percentage of cell viability is calculated by comparing the absorbance of the

treated tissue to that of a negative control. A substance is classified as an irritant if the cell

viability is below a certain threshold (≤ 50%).[11][12]

Acute Eye Irritation/Corrosion: OECD Test Guideline 405
This guideline describes the procedure for assessing the potential of a substance to cause eye

irritation or corrosion.[3][13]

Test Animal: The albino rabbit is the recommended species for this test.[13]

Procedure:

A single dose of the test substance is applied into the conjunctival sac of one eye of the

animal. The other eye serves as a control.[3][14]

The eyes are examined for ocular reactions at specific intervals (1, 24, 48, and 72 hours)

after application.[14]

Observations include the cornea, iris, and conjunctivae, and are scored according to a

standardized system.

Endpoint: The severity and reversibility of the ocular lesions are evaluated to classify the

substance's irritation potential.[14] A weight-of-the-evidence analysis and in vitro methods

are strongly encouraged to minimize animal testing.[3][13]

Bacterial Reverse Mutation Test (Ames Test): OECD Test
Guideline 471
The Ames test is a widely used in vitro assay to assess the mutagenic potential of a chemical.

[1][6][8]
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Test System: Strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for

a specific amino acid (e.g., histidine or tryptophan) are used.[8][15]

Procedure:

The bacterial strains are exposed to the test substance at various concentrations, both

with and without an external metabolic activation system (S9 fraction from rat liver).[1][15]

The bacteria are then plated on a minimal agar medium that lacks the required amino

acid.[8]

Endpoint: A positive result is indicated by a significant, dose-dependent increase in the

number of revertant colonies (colonies that have regained the ability to synthesize the amino

acid) compared to the negative control.[1]

Carcinogenicity Bioassay: NTP Technical Report 216
The National Toxicology Program (NTP) conducted a two-year feeding study to evaluate the

carcinogenic potential of 11-aminoundecanoic acid in rats and mice.[2][7][16]

Test Animals: F344 rats and B6C3F1 mice of both sexes were used in the study.[2][16]

Procedure:

The animals were administered diets containing 11-aminoundecanoic acid at

concentrations of 7,500 or 15,000 ppm for 103-104 weeks.[2]

Control groups received the same diet without the test chemical.

Animals were observed for clinical signs of toxicity and mortality. At the end of the study, a

complete necropsy and histopathological examination of tissues were performed.

Endpoint: The incidence of tumors in the dosed groups was compared to that in the control

groups to determine the carcinogenic potential of the substance.[2]

Section 5: Safe Handling and Storage
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Proper handling and storage procedures are essential to minimize exposure and maintain the

chemical's integrity.

Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.[8][12]

Avoid the formation of dust.[8][11] Fine dust dispersed in air may ignite.[8]

Avoid contact with skin, eyes, and clothing.[8]

Do not eat, drink, or smoke when using this product.[3][8]

Wash hands thoroughly after handling.[3][8]

Storage:

Store in a cool, dry, and well-ventilated place.[3][7][8]

Keep the container tightly closed.[3][7][8]

Store under an inert gas, such as nitrogen, to prevent degradation.[3][8]

Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong

bases.[8][13]

Section 6: Personal Protective Equipment (PPE)
The use of appropriate PPE is a critical barrier to exposure.

Eye/Face Protection: Wear safety glasses with side shields or chemical safety goggles

conforming to EN166 (EU) or NIOSH (US) standards.[3][17]

Hand Protection: Wear protective gloves, such as nitrile or butyl rubber.[3][12] Inspect gloves

before use and dispose of contaminated gloves properly.[11]

Skin and Body Protection: Wear a lab coat.[12] For larger quantities or where splashing is

possible, an impervious apron or an acid-resistant suit is recommended.[12]
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Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[3][8] If dust is generated or in emergency situations, use a

NIOSH/MSHA or European Standard EN 136 approved respirator with a particle filter.[3][11]

Section 7: First Aid and Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is crucial.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[8][11]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. Get medical attention if irritation develops or persists.[8][11]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[8][11]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them plenty of water to drink. Never give anything by mouth to an unconscious

person. Get medical attention.[8][11][13]

Spill Response Workflow
The following diagram outlines the general workflow for responding to a spill of 11-
aminoundecanoic acid.
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Immediate Actions

Containment & Cleanup

Post-Cleanup

Evacuate Immediate Area

Alert Others & Supervisor

Don Appropriate PPE

Contain the Spill

Dampen Solid Material
(e.g., with 5% acetic acid)

Sweep/Shovel into
Suitable Container

Clean Spill Area with
Soap and Water

Decontaminate Tools & PPE

Dispose of Waste
(as hazardous material)

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a spill of 11-aminoundecanoic acid.
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This guide is intended to provide comprehensive health and safety information for the handling

of 11-aminoundecanoic acid. It is not a substitute for a thorough risk assessment and the

implementation of site-specific safety procedures. Always consult your institution's safety

guidelines and the most recent Safety Data Sheet (SDS) before working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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